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Abstract & Introduction
Malate Dehydrogenase (MDH, EC 1.1.1.[1][2][3][4]37) is a cornerstone enzyme of the

Tricarboxylic Acid (TCA) cycle and the malate-aspartate shuttle.[2][5] While commercial kits

frequently assay the thermodynamically favorable reduction of oxaloacetate (OAA) to malate,

metabolic profiling and specific inhibitor screening often require measuring the forward

reaction: the oxidation of L-malate to OAA accompanied by the reduction of NAD+ to NADH.

This Application Note provides a validated protocol for using Disodium DL-malate hydrate as

the primary substrate. Using the racemic DL-salt presents two specific challenges that this

guide addresses:

Stereospecificity: MDH is specific for the L-isomer. The D-isomer is generally inert but can

act as a weak competitive inhibitor depending on pH.[1]

Thermodynamics: The equilibrium constant (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1408499#bc-rfq
https://cymitquimica.com/cas/22798-10-3/
https://bioassaysys.com/wp-content/uploads/EMDH.pdf
https://en.wikipedia.org/wiki/Malate_dehydrogenase
https://www.worthington-biochem.com/products/malate-dehydrogenase/manual
https://bioassaysys.com/wp-content/uploads/EMDH.pdf
https://portlandpress.com/essaysbiochem/article/68/2/213/234511/Malate-dehydrogenase-a-story-of-diverse
https://www.benchchem.com/product/b1408499/docs?utm_src=pdf-body#application-note-kinetic-characterization-of-malate-dehydrogenase-using-disodium-dl-malate-hydrate
https://cymitquimica.com/cas/22798-10-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) strongly favors the reverse reaction (OAA formation).

Key Technical Strategy: To drive the reaction forward using Disodium DL-malate, this protocol

utilizes a high pH (10.[1]0) Glycine-Hydrazine buffer system. The hydrazine acts as a "chemical

trap," reacting with the product (OAA) to form a hydrazone, thereby removing it from

equilibrium and driving the reaction to completion.

Chemical Properties & Preparation
Substrate: Disodium DL-malate hydrate CAS: Varies by hydration (e.g., 64887-74-7 for

trihydrate) Stereochemistry: Racemic mixture (50% L-isomer, 50% D-isomer).[1]

Critical Molarity Calculation
Commercial Disodium DL-malate is often supplied as a hydrate (hemi-, mono-, or tri-hydrate).

[1] You must verify the water content on your specific Certificate of Analysis (CoA) to prepare

an accurate stock solution.

Table 1: Molecular Weight Adjustments for Hydration States

Hydration State Formula
Approx. MW (
g/mol )

Mass for 100 mL of
1.0 M Stock

Anhydrous 178.05 17.81 g

Hemihydrate 187.06 18.71 g

Monohydrate 196.07 19.61 g

Trihydrate 232.10 23.21 g
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Protocol Note: Since only the L-isomer is active, a 1.0 M solution of DL-malate contains only 0.5

M of active L-malate.[1] The protocols below account for this by doubling the volumetric input of

the substrate.

Experimental Workflow & Mechanism
Mechanism of Action
The assay measures the increase in absorbance at 340 nm due to the formation of NADH.[6]

The reaction is forced to the right by the alkaline pH and the hydrazine trap.
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Figure 1: Reaction scheme showing the oxidation of L-malate and the thermodynamic trapping

of oxaloacetate by hydrazine.[1]

Validated Protocol: MDH "Forward" Assay
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Objective: Determine MDH activity (Units/mL) using Disodium DL-malate. Conditions: T = 25°C,

pH = 10.0, Path Length = 1 cm.

Reagents
Assay Buffer (Glycine/Hydrazine, pH 10.0):

Dissolve 3.75 g Glycine and 2.6 g Hydrazine Sulfate in 40 mL

.

Adjust pH to 10.0 with 10 N NaOH (Caution: Hydrazine is toxic; handle in fume hood).[1]

Bring volume to 50 mL.

NAD+ Solution (50 mM):

Dissolve 33 mg

-NAD+ in 1 mL

.[1] Prepare fresh.

Substrate Solution (0.1 M L-Malate equivalent):

Dissolve Disodium DL-malate hydrate in

to a concentration of 0.2 M (refer to Table 1).[1]

Why? 0.2 M DL-Malate = 0.1 M L-Malate.[1]

Enzyme Diluent: 0.1 M Phosphate Buffer (pH 7.4) with 0.1% BSA (stabilizer).

Procedure
Blank Preparation: In a quartz cuvette, mix:

2.70 mL Assay Buffer

0.10 mL Substrate Solution (DL-Malate)[1]
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0.10 mL NAD+ Solution

Equilibrate to 25°C for 3 minutes.

Sample Preparation:

Dilute MDH sample in Enzyme Diluent to approximately 0.2 – 1.0 Units/mL.

Reaction Initiation:

Add 0.10 mL of Enzyme Solution to the cuvette.

Immediately mix by inversion (do not vortex vigorously).

Measurement:

Record absorbance at 340 nm for 3–5 minutes.

Determine the

from the linear portion of the curve.[6]

Calculation
[1]

: 3.0 mL[1]

: Dilution Factor[1]

: 6.22

[1]

: 0.1 mL[1]

Inhibition Studies & Kinetic Profiling
When screening inhibitors or characterizing mutant enzymes using DL-malate, you must

account for the presence of D-malate.[1]
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Figure 2: Decision workflow for inhibitor screening.[1] Note that pH 10.0 is harsh on some small

molecule drugs.[1]

Troubleshooting the "DL" Factor
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Issue: Lower

than expected compared to pure L-Malate.

Cause: D-malate may act as a competitive inhibitor, particularly if the pH drops below 9.0.[1]

Solution: If precise

values are required, validate the assay once with pure L-malate to establish a correction
factor for the DL-substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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